ara-CDP-1-S-hexadecyl-2-O-palmitoyl-1-thioglycerol
ara-CDP-1-S-hexadecyl-2-O-palmitoyl-1-thioglycerol
Brand Name:
Vulcanchem
CAS No.:
125592-29-2
VCID:
VC0150759
InChI:
InChI=1S/C44H83N3O13P2S.2Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-63-36-37(58-40(48)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)34-56-61(52,53)60-62(54,55)57-35-38-41(49)42(50)43(59-38)47-32-31-39(45)46-44(47)51;;/h31-32,37-38,41-43,49-50H,3-30,33-36H2,1-2H3,(H,52,53)(H,54,55)(H2,45,46,51);;/q;2*+1/t37?,38-,41-,42+,43-;;/m1../s1
SMILES:
CCCCCCCCCCCCCCCCSCC(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O)OC(=O)CCCCCCCCCCCCCCC.[Na+].[Na+]
Molecular Formula:
C44H83N3Na2O13P2S+2
Molecular Weight:
1002.1 g/mol
ara-CDP-1-S-hexadecyl-2-O-palmitoyl-1-thioglycerol
CAS No.: 125592-29-2
Main Products
VCID: VC0150759
Molecular Formula: C44H83N3Na2O13P2S+2
Molecular Weight: 1002.1 g/mol
| CAS No. | 125592-29-2 |
|---|---|
| Product Name | ara-CDP-1-S-hexadecyl-2-O-palmitoyl-1-thioglycerol |
| Molecular Formula | C44H83N3Na2O13P2S+2 |
| Molecular Weight | 1002.1 g/mol |
| IUPAC Name | disodium;[1-[[[(2R,3S,4S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-3-hexadecylsulfanylpropan-2-yl] hexadecanoate |
| Standard InChI | InChI=1S/C44H83N3O13P2S.2Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-63-36-37(58-40(48)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)34-56-61(52,53)60-62(54,55)57-35-38-41(49)42(50)43(59-38)47-32-31-39(45)46-44(47)51;;/h31-32,37-38,41-43,49-50H,3-30,33-36H2,1-2H3,(H,52,53)(H,54,55)(H2,45,46,51);;/q;2*+1/t37?,38-,41-,42+,43-;;/m1../s1 |
| Standard InChIKey | XSXWPAWSHVVCPI-ZHRDCSITSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCSCC(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@@H]([C@@H](O1)N2C=CC(=NC2=O)N)O)O)OC(=O)CCCCCCCCCCCCCCC.[Na+].[Na+] |
| SMILES | CCCCCCCCCCCCCCCCSCC(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O)OC(=O)CCCCCCCCCCCCCCC.[Na+].[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCCCSCC(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O)OC(=O)CCCCCCCCCCCCCCC.[Na+].[Na+] |
| Synonyms | A-CDP-HPTG ara-CDP-1-S-hexadecyl-2-O-palmitoyl-1-thioglycerol |
| PubChem Compound | 6336768 |
| Last Modified | Nov 11 2021 |
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